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Compound of Interest

Compound Name: Linalyl anthranilate

Cat. No.: B1675414 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the olfactory profiles of two closely related

anthranilate esters: linalyl anthranilate and methyl anthranilate. The information presented

herein is curated for professionals in research, scientific, and drug development fields, offering

a comprehensive overview supported by available data and standardized experimental

protocols.

Quantitative Olfactory and Physicochemical Data
The following table summarizes the key olfactory and physicochemical properties of linalyl
anthranilate and methyl anthranilate, facilitating a direct comparison of their characteristics.
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Property Linalyl Anthranilate Methyl Anthranilate

CAS Number 7149-26-0 134-20-3

Molecular Formula C₁₇H₂₃NO₂ C₈H₉NO₂

Molecular Weight 273.37 g/mol 151.16 g/mol

Odor Type
Floral, Fruity, Fresh, Sweet,

Green
Fruity, Floral, Sweet, Narcotic

Odor Profile

Described as having a floral

aroma reminiscent of gardenia,

with fruity, fresh, sweet, and

green notes, complemented by

citrus and woody undertones.

[1]

Characterized by a powerful

fruity-floral scent with distinct

Concord grape notes, orange

blossom, and neroli

undertones, backed by a

sweet, narcotic quality.[2] Also

described with musky,

naphthalene, and medicinal

facets.[3]

Odor Strength Medium Medium

Odor Threshold Data not available
0.12 ng/L in air; 8.1 µg/L in

water

Substantivity on Smelling Strip Data not available > 24 hours[2]

Appearance
Colorless to pale yellow

liquid[1]

Colorless to pale yellow

liquid[4]

Boiling Point 315 °C[5] 256 °C[4]

Solubility
Insoluble in water; Soluble in

ethanol.[6]

Very slightly soluble in water;

Soluble in ethanol and

propylene glycol.[4]

Experimental Protocols
To ensure objective and reproducible olfactory data, standardized experimental methodologies

are crucial. Below are detailed protocols for key experiments relevant to the sensory analysis of

aroma compounds like linalyl anthranilate and methyl anthranilate.
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Gas Chromatography-Olfactometry (GC-O) Analysis
Gas Chromatography-Olfactometry (GC-O) is a powerful technique that combines the

separation capabilities of gas chromatography with human sensory perception to identify odor-

active compounds in a sample.[7]

Objective: To separate the volatile components of a sample and identify which of them

contribute to the overall aroma.

Methodology:

Sample Preparation: Samples of linalyl anthranilate and methyl anthranilate are prepared

by diluting them in a suitable solvent (e.g., ethanol) to an appropriate concentration for

injection.

Instrumentation: A gas chromatograph equipped with a capillary column (e.g., DB-5 or FFAP)

is used. The outlet of the column is split into two streams: one directed to a standard detector

(e.g., Flame Ionization Detector or Mass Spectrometer) and the other to an olfactory

detection port (ODP).[8]

Chromatographic Conditions:

Injector Temperature: 250 °C

Carrier Gas: Helium at a constant flow rate.

Oven Temperature Program: A temperature gradient is programmed to ensure the

separation of volatile compounds.

Transfer Line to ODP: Heated to prevent condensation of the analytes.

Olfactory Evaluation: Trained sensory panelists sniff the effluent from the ODP and record

the time, duration, and a descriptor for each odor detected.

Data Analysis: The data from the chemical detector (retention time and peak area) is

correlated with the sensory data from the panelists. Common GC-O techniques for

quantifying odor potency include:
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Detection Frequency: A panel of assessors is used, and the number of panelists who

detect an odor at a specific retention time is recorded.[7]

Aroma Extract Dilution Analysis (AEDA): The sample is serially diluted and analyzed until

no odor is detected. The highest dilution at which an odorant is still perceived is its flavor

dilution (FD) factor.

Direct Intensity Measurement: Panelists rate the intensity of each detected odor on a

predefined scale.

Sensory Panel Evaluation for Odor Profile
A trained sensory panel can provide detailed qualitative and quantitative descriptions of the

olfactory profiles of the two compounds.

Objective: To characterize and compare the odor profiles of linalyl anthranilate and methyl

anthranilate.

Methodology:

Panelist Selection and Training: A panel of individuals is selected based on their sensory

acuity and trained on a standardized vocabulary of odor descriptors.

Sample Preparation and Presentation:

The compounds are diluted to equal perceived intensities in an appropriate solvent.

Samples are presented on smelling strips or in sniff bottles, coded with random three-digit

numbers to prevent bias.

A reference standard may be provided for comparison.

Evaluation Environment: The evaluation is conducted in a well-ventilated, odor-free room to

avoid sensory interference.

Evaluation Procedure:

Panelists are instructed to sniff the samples and evaluate their odor characteristics.
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They then rate the intensity of various agreed-upon odor attributes (e.g., fruity, floral,

sweet, green) on a labeled magnitude scale (e.g., from 0 = not perceptible to 9 =

extremely strong).

Data Analysis: The intensity ratings from all panelists are collected and statistically analyzed

(e.g., using Analysis of Variance - ANOVA) to determine significant differences in the

perceived odor profiles of the two compounds.

Visualizing Methodologies and Pathways
Experimental Workflow for Comparative Sensory
Analysis
The following diagram illustrates a typical workflow for the comparative sensory analysis of two

aroma compounds.
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Caption: Workflow for comparative sensory analysis.

General Olfactory Signaling Pathway
While the specific olfactory receptors for linalyl anthranilate and methyl anthranilate are not

publicly documented, the following diagram illustrates the general signal transduction cascade

initiated upon the binding of an odorant molecule to a G-protein coupled receptor in the

olfactory epithelium.
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Caption: General olfactory signaling pathway.
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Conclusion
Linalyl anthranilate and methyl anthranilate, while both esters of anthranilic acid, present

distinct olfactory profiles. Methyl anthranilate is characterized by its potent and recognizable

"Concord grape" and orange blossom aroma. In contrast, linalyl anthranilate offers a more

complex and nuanced floral scent with prominent gardenia notes and fresh, green, citrus, and

woody facets. These differences are significant for their applications in fragrance and flavor

creation, where methyl anthranilate provides a strong, sweet, fruity-floral character, and linalyl
anthranilate contributes a more sophisticated and multi-faceted floral bouquet. The choice

between these two compounds will ultimately depend on the specific desired olfactory outcome

in a given formulation. Further research employing direct comparative sensory analysis would

be beneficial for a more granular quantification of their respective odor profiles.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1675414#olfactory-profile-comparison-of-linalyl-
anthranilate-and-methyl-anthranilate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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